Cas no 121208-66-0 (Phenol,2-fluoro-,1-methanesulfonate)

Phenol,2-fluoro-,1-methanesulfonate structure
121208-66-0 structure
Product name:Phenol,2-fluoro-,1-methanesulfonate
CAS No:121208-66-0
MF:C7H7O3FS
MW:190.192
CID:4472450
PubChem ID:14317951

Phenol,2-fluoro-,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-fluoro-,1-methanesulfonate
    • Inchi: InChI=1S/C7H7FO3S/c1-12(9,10)11-7-5-3-2-4-6(7)8/h2-5H,1H3
    • InChI Key: ODLAMBUWMTXDRP-UHFFFAOYSA-N
    • SMILES: CS(=O)(=O)OC1=CC=CC=C1F

Computed Properties

  • Exact Mass: 190.00999342g/mol
  • Monoisotopic Mass: 190.00999342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • XLogP3: 1.7

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